Cas no 1361515-67-4 (2,6-Bis(perchlorophenyl)-4-fluoropyridine)

• Product Name: 2,6-Bis(perchlorophenyl)-4-fluoropyridine
• CAS No: 1361515-67-4
• MF: C₁₇H₂Cl₁₀FN
• MW: 593.73287820816
• CID: 4923773
• Update Time: 2025-11-07

2,6-Bis(perchlorophenyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(perchlorophenyl)-4-fluoropyridine

• Inchi： 1S/C17H2Cl10FN/c18-8-6(9(19)13(23)16(26)12(8)22)4-1-3(28)2-5(29-4)7-10(20)14(24)17(27)15(25)11(7)21/h1-2H
• InChI Key： GUEPRTNXYLROAH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=C(C=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)N=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 496
• XLogP3: 10.6
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis(perchlorophenyl)-4-fluoropyridine

Comprehensive Overview of 2,6-Bis(perchlorophenyl)-4-fluoropyridine (CAS No. 1361515-67-4)

2,6-Bis(perchlorophenyl)-4-fluoropyridine (CAS No. 1361515-67-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in advanced material science and pharmaceutical research. This compound, characterized by its unique perchlorophenyl substituents and fluoropyridine core, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in high-performance polymers, electronic materials, and catalysis, aligning with the growing demand for sustainable and efficient chemical processes.

The molecular structure of 2,6-Bis(perchlorophenyl)-4-fluoropyridine features two perchlorophenyl groups attached to a central fluoropyridine ring. This configuration enhances its electron-withdrawing properties, which are critical for applications in organic electronics and photovoltaic materials. Recent studies highlight its potential in OLEDs (Organic Light-Emitting Diodes) and solar cell technologies, where its ability to modulate electron density improves device efficiency. These advancements resonate with the global push for renewable energy solutions and green chemistry, topics frequently searched by professionals and enthusiasts alike.

In pharmaceutical research, 2,6-Bis(perchlorophenyl)-4-fluoropyridine is investigated for its role as a building block in drug discovery. Its fluorinated and perchlorinated moieties contribute to enhanced bioavailability and metabolic stability, addressing key challenges in medicinal chemistry. This aligns with trending searches on drug design and precision medicine, where researchers seek novel compounds to target complex diseases. The compound’s versatility also extends to agrochemicals, where it may serve as a precursor for crop protection agents, reflecting the agricultural sector’s focus on sustainable pest management.

Synthetic routes to 2,6-Bis(perchlorophenyl)-4-fluoropyridine often involve cross-coupling reactions and halogen exchange techniques, which are widely discussed in chemical synthesis forums. Optimizing these methods for scalability and cost-efficiency remains a priority, as industries seek to balance performance with environmental impact. This compound’s thermal and chemical stability further supports its use in high-temperature applications, a niche yet rapidly growing area in material engineering.

From an analytical perspective, 2,6-Bis(perchlorophenyl)-4-fluoropyridine is characterized using advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, crucial for quality control in industrial and academic settings. The compound’s spectral data is often referenced in chemical databases, catering to users searching for structural elucidation tools or spectroscopic benchmarks.

As the scientific community continues to explore 2,6-Bis(perchlorophenyl)-4-fluoropyridine, its interdisciplinary applications underscore its relevance in modern chemistry. Whether in cutting-edge materials or life sciences, this compound exemplifies innovation at the intersection of molecular design and functional utility. Its study not only addresses current technological gaps but also inspires future breakthroughs, making it a focal point for researchers navigating the evolving landscape of chemical innovation.